Cas no 2227711-90-0 (rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227711-90-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6300406
• PubChem ID: 165836252
• Update Time: 2025-08-05

rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2227711-90-0
• EN300-1798537

• Inchi： 1S/C11H12O4/c1-15-9-4-2-3-6(10(9)12)7-5-8(7)11(13)14/h2-4,7-8,12H,5H2,1H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key： BSGFXZMBKYZYFH-JGVFFNPUSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(C=1O)OC)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid

Introducing rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227711-90-0): A Key Intermediate in Modern Pharmaceutical Research

rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227711-90-0, is a meticulously crafted organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its cyclopropane ring fused with a phenolic moiety, represents a fascinating intersection of structural complexity and biological potential. The presence of both hydroxyl and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The cyclopropane core is particularly noteworthy due to its rigid three-membered ring structure, which can impose conformational constraints on attached functional groups. This rigidity often enhances binding affinity and selectivity in drug design, a principle that has been extensively explored in recent years. In particular, rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid has been investigated as a potential intermediate in the synthesis of molecules targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The phenolic group and the cyclopropane ring together create a versatile platform for modulating enzyme activity. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on HER2, a receptor tyrosine kinase overexpressed in certain breast cancers. The hydroxyl and methoxy groups provide opportunities for further functionalization, allowing chemists to fine-tune solubility, metabolic stability, and target specificity.

Beyond oncology, rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid has shown promise in the context of neurodegenerative diseases. The structural motif mimics natural products found in plants known to possess neuroprotective properties. Researchers have hypothesized that the compound’s ability to interact with specific neurotransmitter receptors could offer therapeutic benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. Preliminary computational studies suggest that the rigid cyclopropane ring may stabilize binding interactions with protein targets, enhancing drug efficacy.

The synthesis of rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid presents an intriguing challenge due to the stereochemistry of the cyclopropane ring. The (1R,2R) configuration is critical for biological activity, necessitating precise synthetic methodologies such as asymmetric hydrogenation or enantioselective epoxide ring-opening reactions. Advances in catalytic systems have enabled more efficient and scalable production processes for such chiral intermediates. For instance, transition-metal-catalyzed reactions have been employed to construct the cyclopropane core while maintaining high enantiomeric purity.

In parallel with synthetic chemistry efforts, analytical techniques play a pivotal role in characterizing rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid and its derivatives. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to confirm structural integrity and purity. These tools are essential for ensuring consistency across different batches and for guiding modifications during drug development.

The growing interest in rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid underscores its significance as a building block in pharmaceutical innovation. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly prominent role in drug discovery pipelines. Collaborative efforts between synthetic chemists and biologists will be crucial in translating its potential into tangible medical breakthroughs.

Looking ahead, the integration of machine learning and artificial intelligence into drug design workflows promises to accelerate the exploration of novel derivatives of rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid. Predictive modeling can help identify optimal substitution patterns on the phenolic ring or explore alternative functionalization strategies without extensive experimental screening. Such innovations are likely to enhance the efficiency of hit-to-drug development programs.

In conclusion,rac-(1R,2R)-2-(2-hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227711-90-0) exemplifies how structural complexity can be leveraged to create biologically active molecules with significant therapeutic promise. Its unique combination of stereochemistry and functional groups makes it a compelling candidate for further exploration in pharmaceutical research. As scientific understanding evolves and new technologies emerge,rac-(1R,2R)-2-(hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid will continue to serve as a cornerstone in the quest for novel treatments across multiple disease areas.